Cas no 2680741-59-5 (benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate)

• Product Name: benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate
• CAS No: 2680741-59-5
• MF: C₁₈H₁₆BrNO₂S
• MW: 390.294142723084
• CID: 5622194
• PubChem ID: 165926391
• Update Time: 2025-06-11

benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-[2-(2-bromo-1-benzothiophen-3-yl)ethyl]carbamate
• EN300-28302626
• 2680741-59-5
• benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate

• Inchi： 1S/C18H16BrNO2S/c19-17-15(14-8-4-5-9-16(14)23-17)10-11-20-18(21)22-12-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,20,21)
• InChI Key： YQSNXQVJJCPRFF-UHFFFAOYSA-N
• SMILES： BrC1=C(C2C=CC=CC=2S1)CCNC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 389.00851g/mol
• Monoisotopic Mass: 389.00851g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 66.6Ų

Additional information on benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate

Introduction to Benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate (CAS No. 2680741-59-5)

Benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate, with the chemical formula C₂₁H₂₀BrN₂O₂, is a significant compound in the field of pharmaceutical chemistry. This compound is characterized by its intricate molecular structure, which includes a benzyl group, an ethylcarbamate moiety, and a 2-bromo-1-benzothiophen-3-yl substituent. The presence of these functional groups makes it a versatile intermediate in the synthesis of various pharmacologically active molecules.

The CAS No. 2680741-59-5 of this compound uniquely identifies it in scientific literature and databases, facilitating its accurate classification and study. The benzyl group in the molecule contributes to its solubility and reactivity, while the ethylcarbamate moiety enhances its stability and bioavailability. The 2-bromo-1-benzothiophen-3-yl substituent is particularly noteworthy, as it introduces a bromine atom that can be further modified through various chemical reactions, making it a valuable building block for drug development.

In recent years, there has been growing interest in benzothiophene derivatives due to their potential applications in medicinal chemistry. These compounds have shown promise in the development of drugs targeting neurological disorders, cancer, and infectious diseases. The benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate structure aligns well with this trend, offering a scaffold that can be modified to produce novel therapeutic agents.

One of the most compelling aspects of this compound is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit certain kinases, researchers can develop targeted therapies that minimize side effects. The benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate structure provides a platform for such inhibitors due to its ability to interact with the active sites of kinases through hydrogen bonding and hydrophobic interactions.

Recent studies have highlighted the potential of benzothiophene-based compounds as antitumor agents. These studies have demonstrated that certain derivatives can induce apoptosis in cancer cells by disrupting critical cellular processes. The 2-bromo-1-benzothiophen-3-yl moiety in Benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate is particularly interesting because it can be further functionalized to enhance its biological activity. For instance, introducing additional substituents at specific positions on the benzothiophene ring can alter its binding affinity to target proteins.

The pharmaceutical industry has also explored the use of this compound in the development of antiviral drugs. Viruses rely on host cellular machinery to replicate, and inhibiting key viral enzymes or proteins can prevent infection or reduce viral load. The structural features of Benzyl N-2-(2-bromo-1-benzothiophen-3-yl)ethylcarbamate make it a promising candidate for designing antiviral agents that target viral proteases or polymerases.

In addition to its applications in drug development, this compound has potential uses in materials science. For example, it can be incorporated into polymers to enhance their thermal stability or mechanical strength. The benzyl group and ethylcarbamate moiety contribute to the compound's ability to form strong intermolecular interactions, which can improve the properties of materials derived from it.

The synthesis of Benzyl N-2-(2-bromo-1-benzothiophen-3-y)ethylcarbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include nucleophilic substitution reactions, condensation reactions, and bromination processes. Each step must be meticulously controlled to avoid unwanted side products and ensure the desired molecular structure is obtained.

The role of computational chemistry in the study of this compound cannot be overstated. Molecular modeling techniques allow researchers to predict the biological activity and binding affinity of Benzyl N-2-(2-bromo-l-Benzothiophen-l -y l)ethylcarbamate before conducting expensive experimental studies. This approach not only saves time but also provides valuable insights into how modifications to the molecule can enhance its therapeutic potential.

In conclusion, Benzyl N-l-(Z)-bromobenzotriphenylyl)-N-methyl carbamate (CAS No: 2680741595) is a multifaceted compound with significant applications in pharmaceutical chemistry and materials science. Its unique structural features make it a valuable intermediate for synthesizing drugs targeting various diseases, including cancer and viral infections. As research continues to uncover new applications for benzothiophene derivatives, compounds like Benzyl N-l-(Z)-bromobenzotriphenylyl)-N-methyl carbamate will undoubtedly play a crucial role in developing innovative therapeutic agents and advanced materials.